Cas no 3297-69-6 ( )

• Product Name: &nbsp
• CAS No: 3297-69-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 917449
• PubChem ID: 230482
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-pyridin-4-ylcyclohexan-1-one
• (+)-2-(pyrid4-yl)cyclohexanone
• 2-(pyrid-4-yl)-cyclohexanone
• 2-(pyridin-4-yl)cyclohexanone
• 2-[4]pyridyl-cyclohexanone
• 2-< 4> Pyridyl-cyclohexanon
• 2-< Pyridyl-(4)> -cyclohexanon
• AC1L5JM8
• AC1Q6J0Y
• AR-1C9850
• CTK4G9656
• NSC25416
• SureCN3438253
• DTXSID90282318
• NSC 25416
• NSC-25416
• 3297-69-6
• DS-004434
• SCHEMBL3438253
• &nbsp;

• Inchi： 1S/C11H13NO/c13-11-4-2-1-3-10(11)9-5-7-12-8-6-9/h5-8,10H,1-4H2
• InChI Key： RGEJCUIWCMDOOK-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C1C=CN=CC=1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96